4-(1,4-Diazepan-1-yl)benzonitrile
Overview
Description
“4-(1,4-Diazepan-1-yl)benzonitrile” is a chemical compound with the molecular formula C12H15N3 and a molecular weight of 201.27 . It is used in proteomics research .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C12H15N3/c13-10-11-2-4-12(5-3-11)15-8-1-6-14-7-9-15 . This code represents the molecular structure of the compound. For a detailed structural analysis, specialized software or a chemist’s expertise would be required.
Mechanism of Action
The mechanism of action of 4-(1,4-Diazepan-1-yl)benzonitrile involves the selective inhibition of the alpha-1 subunit of the GABA-A receptor. This results in the reduction of the sedative and anxiolytic effects of benzodiazepines. Additionally, this compound has been shown to enhance the activity of the GABA-A receptor in the absence of benzodiazepines, which suggests a potential therapeutic use in the treatment of anxiety and sleep disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its action on the GABA-A receptor. This compound has been shown to reduce the sedative and anxiolytic effects of benzodiazepines by selectively inhibiting the alpha-1 subunit of the receptor. Additionally, this compound has been shown to enhance the activity of the GABA-A receptor in the absence of benzodiazepines, which suggests a potential therapeutic use in the treatment of anxiety and sleep disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(1,4-Diazepan-1-yl)benzonitrile in lab experiments is its selective inhibition of the alpha-1 subunit of the GABA-A receptor. This allows researchers to study the specific function of this subunit in the regulation of sleep, anxiety, and memory. However, one of the limitations of using this compound is its potential off-target effects on other subunits of the GABA-A receptor, which may complicate the interpretation of the results.
Future Directions
There are several future directions for the use of 4-(1,4-Diazepan-1-yl)benzonitrile in scientific research. One potential direction is the investigation of its therapeutic potential in the treatment of anxiety and sleep disorders. Additionally, researchers may explore the use of this compound as a tool to study the function of other subunits of the GABA-A receptor. Finally, the development of more selective compounds that target the alpha-1 subunit of the GABA-A receptor may provide a more precise tool for studying the function of this subunit in the regulation of sleep, anxiety, and memory.
Conclusion:
In conclusion, this compound is a chemical compound that has been widely used in scientific research to study the function of the GABA-A receptor. This compound acts as a selective antagonist of the alpha-1 subunit of the receptor, which is responsible for the sedative and anxiolytic effects of benzodiazepines. The biochemical and physiological effects of this compound are primarily related to its action on the GABA-A receptor. While there are advantages and limitations to using this compound in lab experiments, there are several future directions for its use in scientific research. Overall, this compound is a valuable tool for investigating the function of the GABA-A receptor and its role in the regulation of sleep, anxiety, and memory.
Scientific Research Applications
4-(1,4-Diazepan-1-yl)benzonitrile has been extensively used in scientific research as a tool to study the function of the GABA-A receptor. This compound acts as a selective antagonist of the alpha-1 subunit of the GABA-A receptor, which is responsible for the sedative and anxiolytic effects of benzodiazepines. Using this compound, researchers have been able to investigate the role of the alpha-1 subunit in the regulation of sleep, anxiety, and memory.
properties
IUPAC Name |
4-(1,4-diazepan-1-yl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3/c13-10-11-2-4-12(5-3-11)15-8-1-6-14-7-9-15/h2-5,14H,1,6-9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWFKQDNBYURKLD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCN(C1)C2=CC=C(C=C2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80651418 |
Source
|
| Record name | 4-(1,4-Diazepan-1-yl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80651418 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
303134-11-4 |
Source
|
| Record name | 4-(1,4-Diazepan-1-yl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80651418 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(1,4-diazepan-1-yl)benzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
